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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963

For researchers, scientists, and professionals in drug development, the quality and consistency
of chemical reagents are paramount. Calcium nitrate tetrahydrate, a key source of calcium
ions, is utilized in numerous applications, from cell culture media to the synthesis of
biomaterials. The seemingly minute differences between products from various suppliers—in
terms of purity, solubility, and contaminant profiles—can have a significant impact on
experimental outcomes. This guide provides an objective comparison of ACS Reagent Grade
calcium nitrate tetrahydrate from prominent suppliers, supported by standardized
experimental protocols to empower researchers to conduct their own evaluations.

Comparative Analysis of Supplier Specifications

The American Chemical Society (ACS) sets the benchmark for reagent-grade chemicals,
providing detailed specifications for assay purity and maximum allowable limits for various
impurities. Below is a comparison of the ACS specifications with the product specifications
published by three major suppliers for their ACS Reagent Grade calcium nitrate tetrahydrate.
This data provides a baseline for what a researcher should expect from a high-quality reagent.
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Supplier A ] )
Supplier B Supplier C
ACS Reagent (Thermo .
Parameter T . (Sigma- (Spectrum
Specification Fisher . )
L Aldrich/Merck) Chemical)
Scientific)
Assay (as 99.0-102.0%
99.0-103.0% 99.0 to 103.0% ] 99.0 - 102.0%
Ca(NOs3)2-4H20) (complexometric)
pH of a 5%
_ 5.0-7.0 5.0t07.0 5.0-7.0 5.0-7.0
Solution at 25°C
Insoluble Matter <0.005% =<0.005 % <0.005% <0.005%
Chloride (CI) <0.001% Not Specified <0.005% <0.001%
o <0.001% (to N
Nitrite (NO2) Not Specified <0.001% <0.001%
pass test)
Sulfate (SOa4) <0.002% Not Specified <0.002% <0.002%
. =<50 ppm
Barium (Ba) <0.005% <0.005% <0.005%
(0.005%)
Heavy Metals (as <5ppm (ICP-
W ( <5 ppm ppm ( <0.0005% <5 ppm
Pb) OES)
Iron (Fe) <5 ppm Not Specified <0.0005% <5 ppm
Magnesium (Mg)  <0.05% Not Specified <0.01% <0.05%
Potassium (K) <0.005% 0.005% <0.005% <0.005%
Sodium (Na) <0.01% Not Specified <0.01% <0.01%
Strontium (Sr) <0.05% Not Specified <0.01% <0.05%

Note: Data is compiled from publicly available product specification sheets from supplier
websites. "Not Specified" indicates that the information was not readily available on the primary
specification sheet. Researchers should always refer to the certificate of analysis (CofA) for lot-
specific values.

The Critical Role of Calcium in Cellular Signaling
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The purity of a calcium source is especially critical in biological research due to calcium's role
as a ubiquitous second messenger.[1] Even trace amounts of heavy metal contaminants can
interfere with enzymatic activity or generate oxidative stress, confounding experimental results.
The Inositol 1,4,5-trisphosphate (IP3) and Diacylglycerol (DAG) pathway is a primary
mechanism by which extracellular signals are transduced to elicit a cellular response via the
controlled release of intracellular calcium.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://journals.physiology.org/doi/full/10.1152/physrev.00006.2016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Receive Reagent
(New Lot/Supplier)

Review Certificate
of Analysis (CofA)

Perform Analytical
Chemistry Tests

Assay (Titration)

. Impurity Analysis
[ 217 (50 ETLiE) ] (ICFE)-MSy Turb)i/dity)

Compare Results to
Specifications (ACS/CofA)

Conduct Functional Assay
(e.g., Cell Culture)

Adperse Effects
(e.g., Toxcity, Precipitation)

No Adversg Effects

Reject Lot/

ORI EE Contact Supplier

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b083963?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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